molecular formula C8H5F2NO B8737563 Benzeneacetonitrile, 3,5-difluoro-a-hydroxy- CAS No. 132741-32-3

Benzeneacetonitrile, 3,5-difluoro-a-hydroxy-

Cat. No.: B8737563
CAS No.: 132741-32-3
M. Wt: 169.13 g/mol
InChI Key: JDPJXNHYKGCGSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzeneacetonitrile, 3,5-difluoro-a-hydroxy- is a useful research compound. Its molecular formula is C8H5F2NO and its molecular weight is 169.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzeneacetonitrile, 3,5-difluoro-a-hydroxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzeneacetonitrile, 3,5-difluoro-a-hydroxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

132741-32-3

Molecular Formula

C8H5F2NO

Molecular Weight

169.13 g/mol

IUPAC Name

2-(3,5-difluorophenyl)-2-hydroxyacetonitrile

InChI

InChI=1S/C8H5F2NO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8,12H

InChI Key

JDPJXNHYKGCGSY-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1F)F)C(C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under stirring, 21 ml of a saturated aqueous solution of sodium bisulfite were added little by little to the mixture of 10.0 g of 3,5-difluorobenzaldehyde, 3.6 g of sodium cyanide and 15 ml of water. Upon the gradual addition, ice pieces were added at the same time to maintain the reaction temperature at 20°-30° C. The reaction mixture was stirred for 10 hours and then extracted with benzene. The resulting organic layer was washed with water, dried over anhydrous sodium sulfate and then concentrated under reduced pressure, whereby 10.2 g of crude 3,5-difluoromandelonitrile were obtained.
[Compound]
Name
saturated aqueous solution
Quantity
21 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
3.6 g
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two

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